Cas no 1610377-22-4 (1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride)

• Product Name: 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride
• CAS No: 1610377-22-4
• MF: C₁₄H₂₀ClN₅O
• MW: 309.794501304626
• CID: 4608986
• Update Time: 2025-09-26

1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine dihydrochloride
• 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride

• Inchi： 1S/C14H19N5O.ClH/c1-20-14-5-3-2-4-13(14)19-12(10-16-17-19)11-18-8-6-15-7-9-18;/h2-5,10,15H,6-9,11H2,1H3;1H
• InChI Key： BFJZDRCPHGIPMO-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1=CN=NN1C1C=CC=CC=1OC.Cl

Additional information on 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride

Professional Introduction to 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride (CAS No. 1610377-22-4)

The compound 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride, identified by its CAS number CAS No. 1610377-22-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of considerable interest in both academic research and industrial applications.

At the core of this compound's structure lies a unique combination of pharmacophoric elements that contribute to its potential therapeutic effects. The presence of a piperazine moiety is particularly noteworthy, as piperazine derivatives are widely recognized for their role in various pharmacological applications. Piperazines are known for their ability to modulate neurotransmitter systems, which makes them valuable in the development of drugs targeting central nervous system disorders.

The molecular framework of 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride incorporates a triazole ring, which is another key pharmacophore that enhances its biological activity. Triazole compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. The integration of both the piperazine and triazole moieties into a single molecule suggests a synergistic effect, potentially leading to enhanced efficacy and reduced side effects compared to individual components.

The substituent group attached to the triazole ring is an 2-methoxyphenyl moiety, which is a benzene derivative with a methoxy group at the 2-position. This aromatic ring system is known to contribute to the lipophilicity and binding affinity of the compound, thereby influencing its pharmacokinetic properties. The methoxy group further modulates the electronic properties of the aromatic ring, potentially affecting how the molecule interacts with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that target neurological disorders. The compound 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride has shown promise in preclinical studies as a potential treatment for conditions such as depression and anxiety. These studies have highlighted its ability to interact with serotonin receptors, which are critical in regulating mood and emotional responses.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's bioavailability, ensuring that it can be effectively absorbed and utilized by the body. These characteristics are essential for developing drugs that require oral administration or other non-invasive delivery methods.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride. Molecular docking studies have revealed that this compound binds strongly to specific serotonin receptors, suggesting its potential as a selective serotonin reuptake inhibitor (SSRI). This aligns with existing therapeutic strategies used to treat mood disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of high-purity starting materials and optimized synthetic pathways ensures that the final product meets stringent quality standards. These synthetic methodologies are critical for ensuring consistency and reproducibility in large-scale production.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives similar to 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride. Preliminary results indicate that these compounds exhibit favorable pharmacokinetic profiles and minimal side effects at therapeutic doses. Such findings are encouraging for further development and potential market approval.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms and machine learning techniques have accelerated the process of identifying promising candidates like this one. By integrating experimental data with computational predictions, researchers can more efficiently screen large libraries of compounds for potential therapeutic activity.

The environmental impact of pharmaceutical development is also a growing concern. Sustainable synthetic routes that minimize waste and reduce energy consumption are being explored alongside traditional methods. These efforts aim to ensure that drug development remains environmentally responsible while maintaining high standards of efficacy and safety.

In conclusion, the compound 1-{1-(2-Methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structure combines multiple pharmacophoric elements that enhance biological activity and improve therapeutic outcomes. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.